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Compound of Interest

Compound Name: 3-Acetylbiphenyl

Cat. No.: B1295732 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 3-
Acetylbiphenyl (CAS No. 3112-01-4), a compound used in various research and development

applications. Adherence to these procedures is critical to ensure the safety of laboratory

personnel and to maintain compliance with environmental regulations. This guide is intended

for researchers, scientists, and drug development professionals.

I. Chemical and Physical Properties Overview
A thorough understanding of the chemical and physical properties of 3-Acetylbiphenyl is the

first step in ensuring its safe handling and disposal.
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Property Value

CAS Number 3112-01-4

Molecular Formula C14H12O

Molecular Weight 196.24 g/mol

Appearance Solid

Boiling Point 137-138°C/1 Torr

Melting Point 36°C

Storage Class 11 - Combustible Solids

II. Hazard Identification and Personal Protective
Equipment (PPE)
3-Acetylbiphenyl is classified as an irritant.[1] All handling and disposal procedures must be

conducted with appropriate personal protective equipment to minimize exposure risk.

Required PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Safety glasses with side shields or goggles.

Skin and Body Protection: A lab coat or other protective clothing.

III. Step-by-Step Disposal Procedure
The proper disposal of 3-Acetylbiphenyl, as with any laboratory chemical, must be carried out

in a manner that is safe, environmentally responsible, and compliant with all applicable local,

state, and federal regulations.

Waste Identification and Segregation:

Unused or waste 3-Acetylbiphenyl should be clearly labeled as "Hazardous Waste" and

include the chemical name.
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Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Containerization:

Collect waste 3-Acetylbiphenyl in a designated, compatible, and properly sealed

container. The container should be in good condition and not leak.

Ensure the container is clearly labeled with the chemical name and associated hazards.

Storage:

Store the waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, secure, and away from incompatible materials.

Disposal Vendor:

Arrange for pickup and disposal by a licensed hazardous waste disposal company. Your

institution's EHS department will have established procedures and approved vendors for

this purpose.

Provide the vendor with a complete and accurate waste profile, including the Safety Data

Sheet (SDS) for 3-Acetylbiphenyl.

Spill and Emergency Procedures:

In the event of a spill, evacuate the immediate area if necessary.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area thoroughly.

Report the spill to your EHS department.
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In case of eye contact, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do, and continue rinsing.[1]

IV. Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates the general workflow for the disposal of a laboratory chemical

such as 3-Acetylbiphenyl.
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Figure 1. A flowchart outlining the key steps for the proper disposal of laboratory chemical
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1295732?utm_src=pdf-custom-synthesis
https://matrix.staging.1int.co.uk/404
https://www.benchchem.com/product/b1295732#3-acetylbiphenyl-proper-disposal-procedures
https://www.benchchem.com/product/b1295732#3-acetylbiphenyl-proper-disposal-procedures
https://www.benchchem.com/product/b1295732#3-acetylbiphenyl-proper-disposal-procedures
https://www.benchchem.com/product/b1295732#3-acetylbiphenyl-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295732?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

